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Compound of Interest

Compound Name: 1-Dodecanethiol

Cat. No.: B093513

An In-Depth Technical Guide to the Chemical and Physical Properties of 1-Dodecanethiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 1-dodecanethiol. The information is curated for researchers, scientists, and
professionals in drug development who utilize this compound in their work, for applications
ranging from nanoparticle synthesis to the formation of self-assembled monolayers (SAMs). All
guantitative data is presented in structured tables for ease of reference, and where applicable,
general experimental protocols are detailed.

Chemical and Physical Properties

1-Dodecanethiol, also known as n-dodecyl mercaptan or lauryl mercaptan, is a clear, colorless
to pale-yellow oily liquid with a characteristic mild, skunk-like odor[1][2]. It is an alkyl thiol that is
widely used in various industrial and scientific applications, including as a chain transfer agent
in polymerization and for the production of hydrophobic SAMsJ[3].

General Properties
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Property Value
1-Dodecyl mercaptan, Dodecyl mercaptan, n-

Synonyms Dodecyl mercaptan, Lauryl mercaptan, n-Lauryl
mercaptan, 1-Mercaptododecane[2]

CAS Number 112-55-0[2]

Molecular Formula C12H26S[1]

Molecular Weight 202.40 g/mol [1]

Appearance Colorless to pale-yellow, oily liquid[1][2]

Odor Mild, skunk-like odor[1][2]

Physical Properties

Property Value

Density 0.845 g/mL at 25 °C[4]
Boiling Point 266-283 °C[4]

Melting Point -9to -7 °C[5]

Flash Point 128 °C (closed cup)[4]

Vapor Pressure

0.002 hPa at 20 °C[5]

Vapor Density

7 (vs ain[4]

Refractive Index

n20/D 1.459[4]

Solubility
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Solvent Solubility
Water Insoluble[2]
Methanol Soluble[3]
Ether Soluble[3]
Acetone Soluble[3]
Benzene Soluble[3]
Ethyl Acetate Soluble[3]

Experimental Protocols

The following are generalized experimental protocols for determining key physical properties of
organic compounds like 1-dodecanethiol.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology:

A small amount of 1-dodecanethiol is placed in a small test tube.
e Acapillary tube, sealed at one end, is placed inverted into the test tube.
e The test tube is attached to a thermometer.

e The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

o The Thiele tube is gently heated, and the temperature is monitored.
e As the liquid heats, a stream of bubbles will emerge from the capillary tube.

e The heat is removed, and the liquid is allowed to cool.
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e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Melting Point Determination (Capillary Method)

The melting point is the temperature at which a solid becomes a liquid. For 1-dodecanethiol,
this would be determined at temperatures below its freezing point.

Methodology:

A small, finely powdered sample of solidified 1-dodecanethiol is packed into a capillary
tube.

e The capillary tube is placed in a melting point apparatus.
e The sample is heated at a controlled rate.

o The temperature at which the first droplet of liquid is observed and the temperature at which
the entire sample becomes a clear liquid are recorded as the melting point range. Pure
compounds typically have a sharp melting point range of 0.5-1.0°C.

Flash Point Determination (Closed Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

Methodology:

The 1-dodecanethiol sample is placed in a closed cup apparatus, such as a Pensky-
Martens tester[6].

The sample is heated at a slow, constant rate.

An ignition source is periodically introduced into the vapor space above the liquid.

The flash point is the lowest temperature at which the vapors ignite with a brief flash[3].

Solubility Testing

This protocol determines the solubility of 1-dodecanethiol in various solvents.
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Methodology:

Approximately 0.1 mL of 1-dodecanethiol is added to a test tube containing about 3 mL of
the solvent to be tested.

e The mixture is agitated vigorously.

o The mixture is observed to determine if the 1-dodecanethiol has dissolved completely, is
partially soluble, or is insoluble.

e Given that 1-dodecanethiol is insoluble in water, its solubility in acidic and basic aqueous
solutions can also be tested to understand its chemical nature. Typically, thiols are weakly
acidic and will show some solubility in strong basic solutions.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the formation of a 1-dodecanethiol self-
assembled monolayer (SAM) on a gold substrate, a common application in nanotechnology
and surface science.
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Caption: Workflow for the formation of a 1-dodecanethiol self-assembled monolayer on a gold
substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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